![molecular formula C16H15N5OS B2532813 N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide CAS No. 923684-07-5](/img/structure/B2532813.png)
N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide is a chemical compound with the formula C16H15N5OS. It has been studied in the context of biological evaluations and structure-activity relationship analysis . The compound has been found to be a part of a series of N-phenylisonicotinamide derivatives .
Synthesis Analysis
The compound has been synthesized as part of a series of N-(3-(1H-tetrazol-1-yl)phenyl)isonicotinamide derivatives . A tetrazole moiety was introduced at the 3’-position of the phenyl to serve as an H-bond acceptor . The structure-activity relationship analysis demonstrated that the 3’- (1H-tetrazol-1-yl) moiety was an excellent fragment for the N-phenylisonicotinamide scaffold .Molecular Structure Analysis
The molecular formula of N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide is C16H15N5OS. The compound is part of a series of N-phenylisonicotinamide derivatives . The introduction of a tetrazole moiety at the 3’-position of the phenyl serves as an H-bond acceptor .Chemical Reactions Analysis
The compound is part of a series of N-phenylisonicotinamide derivatives . The introduction of a tetrazole moiety at the 3’-position of the phenyl serves as an H-bond acceptor . The structure-activity relationship analysis demonstrated that the 3’- (1H-tetrazol-1-yl) moiety was an excellent fragment for the N-phenylisonicotinamide scaffold .Physical And Chemical Properties Analysis
The molecular formula of N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide is C16H15N5OS. The compound is part of a series of N-phenylisonicotinamide derivatives .Scientific Research Applications
- Evaluation : Antimicrobial activities were assessed against four fungal and eight bacterial strains. Compound 14b demonstrated excellent activity compared to other newly synthesized compounds and standard ones .
- Agonistic Activity : It was characterized for its agonistic activity against GPR35 using a dynamic mass redistribution assay .
- Biological Significance : Indole derivatives play diverse roles in plant growth, development, and stress responses .
Antimicrobial Activity
GPR35 Agonism
Plant Hormone Analog
Biochemical Reactions
Mechanism of Action
The compound has been studied in the context of biological evaluations and structure-activity relationship analysis . The introduction of a tetrazole moiety at the 3’-position of the phenyl serves as an H-bond acceptor . The structure-activity relationship analysis demonstrated that the 3’- (1H-tetrazol-1-yl) moiety was an excellent fragment for the N-phenylisonicotinamide scaffold .
Future Directions
The compound has been studied in the context of biological evaluations and structure-activity relationship analysis . The introduction of a tetrazole moiety at the 3’-position of the phenyl serves as an H-bond acceptor . The structure-activity relationship analysis demonstrated that the 3’- (1H-tetrazol-1-yl) moiety was an excellent fragment for the N-phenylisonicotinamide scaffold . Future research could focus on further optimizing the structure and improving the potency of this compound .
properties
IUPAC Name |
N-(2-ethylsulfanylphenyl)-3-(tetrazol-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5OS/c1-2-23-15-9-4-3-8-14(15)18-16(22)12-6-5-7-13(10-12)21-11-17-19-20-21/h3-11H,2H2,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMDNUHPQGOUBJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)N3C=NN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(ethylsulfanyl)phenyl]-3-(1H-tetrazol-1-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.